Cas no 2446819-72-1 (3-[2-(3,4-difluorophenyl)-5,7-difluoro-1H-indol-3-yl]propanoic acid)

• Product Name: 3-[2-(3,4-difluorophenyl)-5,7-difluoro-1H-indol-3-yl]propanoic acid
• CAS No: 2446819-72-1
• MF: C₁₇H₁₁F₄NO₂
• MW: 337.268358469009
• CID: 5108947
• Update Time: 2025-10-28

3-[2-(3,4-difluorophenyl)-5,7-difluoro-1H-indol-3-yl]propanoic acid Chemical and Physical Properties

Names and Identifiers

• 1H-Indole-3-propanoic acid, 2-(3,4-difluorophenyl)-5,7-difluoro-
• 3-[2-(3,4-difluorophenyl)-5,7-difluoro-1H-indol-3-yl]propanoic acid

• Inchi： 1S/C17H11F4NO2/c18-9-6-11-10(2-4-15(23)24)16(22-17(11)14(21)7-9)8-1-3-12(19)13(20)5-8/h1,3,5-7,22H,2,4H2,(H,23,24)
• InChI Key： MPIYNHLKLCFQBD-UHFFFAOYSA-N
• SMILES： N1C2=C(C=C(F)C=C2F)C(CCC(O)=O)=C1C1=CC=C(F)C(F)=C1

Additional information on 3-[2-(3,4-difluorophenyl)-5,7-difluoro-1H-indol-3-yl]propanoic acid

3-[2-(3,4-Difluorophenyl)-5,7-Difluoro-1H-Indol-3-yl]propanoic Acid (CAS No. 2446819-72-1): An Emerging Compound in Medicinal Chemistry

3-[2-(3,4-Difluorophenyl)-5,7-difluoro-1H-indol-3-yl]propanoic acid (CAS No. 2446819-72-1) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of indole derivatives, which are known for their diverse biological activities, including anti-inflammatory, anti-cancer, and neuroprotective properties.

The chemical structure of 3-[2-(3,4-difluorophenyl)-5,7-difluoro-1H-indol-3-yl]propanoic acid is characterized by a central indole core with multiple fluorine substituents. The presence of these fluorine atoms imparts unique electronic and steric properties to the molecule, which can significantly influence its biological activity and pharmacokinetic profile. Recent studies have shown that fluorinated indoles exhibit enhanced metabolic stability and improved binding affinity to various biological targets.

In the context of drug discovery and development, 3-[2-(3,4-difluorophenyl)-5,7-difluoro-1H-indol-3-yl]propanoic acid has been evaluated for its potential as a therapeutic agent in several disease models. One notable area of research is its anti-inflammatory properties. In vitro studies have demonstrated that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6 in lipopolysaccharide (LPS)-stimulated macrophages. This suggests that it may have potential applications in the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Another promising application of 3-[2-(3,4-difluorophenyl)-5,7-difluoro-1H-indol-3-yl]propanoic acid is in the field of oncology. Preclinical studies have shown that this compound exhibits potent anti-cancer activity against various cancer cell lines, including breast cancer, colon cancer, and lung cancer. Mechanistic investigations have revealed that it can induce cell cycle arrest and apoptosis through the modulation of key signaling pathways such as PI3K/AKT and MAPK/ERK.

The neuroprotective potential of 3-[2-(3,4-difluorophenyl)-5,7-difluoro-1H-indol-3-yl]propanoic acid has also been explored in recent research. Studies using animal models of neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease have shown that this compound can reduce oxidative stress and prevent neuronal cell death. These findings suggest that it may have therapeutic potential in the treatment of neurodegenerative disorders.

Beyond its direct biological activities, the pharmacokinetic properties of 3-[2-(3,4-difluorophenyl)-5,7-difluoro-1H-indol-3-yl]propanoic acid are also an important consideration for its development as a therapeutic agent. Preclinical studies have demonstrated that this compound exhibits favorable oral bioavailability and a reasonable half-life in vivo. These characteristics make it a promising candidate for further preclinical and clinical evaluation.

In conclusion, 3-[2-(3,4-difluorophenyl)-5,7-difluoro-1H-indol-3-yl]propanoic acid (CAS No. 2446819-72-1) is a multifaceted compound with significant potential in various therapeutic areas. Its unique chemical structure and biological activities make it an attractive target for further research and development in medicinal chemistry. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic applications, this compound is poised to play a crucial role in advancing our understanding and treatment of complex diseases.